5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
27975-19-5
VCID:
VC0191626
InChI:
InChI=1S/C20H30O3/c1-17-9-5-14-18(2)7-4-8-19(3,16(22)23)13(18)6-10-20(14,12-17)11-15(17)21/h13-14H,4-12H2,1-3H3,(H,22,23)
SMILES:
CC12CCC3C4(CCCC(C4CCC3(C1)CC2=O)(C)C(=O)O)C
Molecular Formula:
C20H30O3
Molecular Weight:
318.4 g/mol
5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
CAS No.: 27975-19-5
Natural Products
VCID: VC0191626
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol
![5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid - 27975-19-5](/images/no_structure.jpg)
| CAS No. | 27975-19-5 |
|---|---|
| Product Name | 5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
| Molecular Formula | C20H30O3 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 5,9,13-trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
| Standard InChI | InChI=1S/C20H30O3/c1-17-9-5-14-18(2)7-4-8-19(3,16(22)23)13(18)6-10-20(14,12-17)11-15(17)21/h13-14H,4-12H2,1-3H3,(H,22,23) |
| Standard InChIKey | KFVUFODCZDRVSS-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@@]4(CCC[C@@]([C@H]4CC[C@@]3(C1)CC2=O)(C)C(=O)O)C |
| SMILES | CC12CCC3C4(CCCC(C4CCC3(C1)CC2=O)(C)C(=O)O)C |
| Canonical SMILES | CC12CCC3C4(CCCC(C4CCC3(C1)CC2=O)(C)C(=O)O)C |
| Synonyms | (4a,8b,13b)-13-Methyl-16-oxo-17-norkauran-18-oic Acid |
| Reference | Jeppesen, P., et al., Metabolism, 52, 372 (2003) |
| PubChem Compound | 314424 |
| Last Modified | Dec 23 2021 |
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